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Compound of Interest

Compound Name: 1-Deoxysphingosine

Cat. No.: B15570342 Get Quote

The proper disposal of 1-deoxysphingosine, an atypical bioactive sphingolipid, is critical for

maintaining laboratory safety and environmental compliance. While Safety Data Sheets (SDS)

for some isomers of 1-deoxysphingosine do not classify the substance as hazardous under

the Globally Harmonized System (GHS), it is imperative to follow standard chemical waste

procedures due to its biological activity and to prevent environmental release.[1][2] Institutional

and local regulations for chemical waste management must always take precedence.

General safety protocols dictate that research chemicals, regardless of their formal hazard

classification, should not be disposed of via standard trash or sewer systems.[3][4] The SDS for

1-Deoxysphingosine (m18:1(4E)) explicitly states, "Do not allow to enter sewers/ surface or

ground water."[1] Therefore, treating all 1-deoxysphingosine waste as chemical waste is the

most prudent and compliant approach.

Hazard and Safety Data Summary
The following table summarizes the available safety and classification data for 1-
deoxysphingosine. This information is derived from supplier Safety Data Sheets and should

be used as a reference for risk assessment during handling and disposal.
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Identifier CAS Number
GHS
Classification

NFPA Ratings HMIS Ratings

1-

Deoxysphingosin

e (m18:1(4E))

193222-34-3 Not Classified[1]
Health: 0, Fire: 0,

Reactivity: 0[1]

Health: 0, Fire: 0,

Reactivity: 0[1]

1-

Deoxysphingosin

e (m18:1(14Z))

2190487-94-4
No Data

Available[2]

No Data

Available

No Data

Available

Standard Operating Protocol for Disposal
This protocol outlines the step-by-step procedure for the safe disposal of 1-deoxysphingosine
and associated materials in a laboratory setting.

1. Personal Protective Equipment (PPE):

Before handling, ensure appropriate PPE is worn, including safety glasses, a lab coat, and

chemical-resistant gloves.

2. Waste Segregation and Collection:

Do not dispose of 1-deoxysphingosine down the sink or in the regular trash.[3][5]

All waste containing 1-deoxysphingosine must be collected as chemical waste.[6]

Pure Compound/Unused Reagent: If the original container is expired or no longer needed, it

should be disposed of as chemical waste. Ensure the container is sealed and properly

labeled.[4]

Liquid Waste: Collect solutions containing 1-deoxysphingosine (e.g., from cell culture

media, experimental buffers, or solvent solutions) in a dedicated, leak-proof, and chemically

compatible waste container.[3]

The container must be kept closed except when adding waste.[3]

Use secondary containment, such as a plastic bin, to mitigate spills.[5]
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Solid Waste: Dispose of chemically contaminated laboratory debris such as gloves, pipette

tips, and paper towels in a designated container for hazardous solid waste.[6] Do not use

standard biohazard bags for chemical waste.[3]

Contaminated Sharps: Needles, razor blades, or broken glass contaminated with 1-
deoxysphingosine must be placed in a designated, puncture-resistant sharps container

labeled for chemically contaminated sharps.[4][6]

3. Labeling Chemical Waste:

Label the waste container as soon as the first drop of waste is added.[5]

Use your institution's standardized hazardous waste label.[5]

The label must include:

The full chemical name: "1-Deoxysphingosine" and any other constituents (e.g., solvents

like ethanol).

The accumulation start date.

An indication of the hazards (while not formally classified, listing it as a "biologically active

compound" is a good practice).

4. Storage of Waste:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[5]

Ensure waste is segregated from incompatible materials.[3]

Do not accumulate large quantities of waste; typical laboratory limits are around 10-25

gallons in total.[3][4]

5. Arranging for Disposal:

Once the waste container is full or has reached its storage time limit (often 6 months),

schedule a pickup with your institution's Environmental Health & Safety (EHS) department.[3]
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[4][7]

Follow the specific procedures provided by your EHS office for requesting a waste collection.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1-deoxysphingosine waste streams in a research environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.ehs.washington.edu/hazardous-material-disposal-and-recycling
https://www.benchchem.com/product/b15570342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

1. Waste Identification & Segregation

2. Containment & Labeling

3. Storage & Disposal

1-Deoxysphingosine Waste Generated

What is the waste type?

Collect in sealed,
compatible liquid waste container.

Use secondary containment.

 Liquid
(Solutions, Media) 

Collect in designated
solid chemical waste bin

(e.g., lined drum).

 Solid
(Gloves, Tubes, Wipes) 

Collect in puncture-proof
'Chemically Contaminated Sharps'

container.

 Sharps
(Needles, Glassware) 

Affix & Complete
EHS Hazardous Waste Label

Store in designated
Satellite Accumulation Area (SAA).

Container Full or
Time Limit Reached?

 No 

Schedule Waste Pickup
with EHS Office

 Yes 

Waste Removed by EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-deoxysphingosine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. targetmol.com [targetmol.com]

3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

5. Chemical and Hazardous Waste | Harvard Environmental Health and Safety
[ehs.harvard.edu]

6. H&S Section 6: Hazardous Materials Recycling & Disposal | College of Chemistry
[chemistry.berkeley.edu]

7. Hazardous Material Disposal and Recycling | UW Environmental Health & Safety
[ehs.washington.edu]

To cite this document: BenchChem. [Navigating the Disposal of 1-Deoxysphingosine: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570342#1-deoxysphingosine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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